Cas no 547762-39-0 (5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid)

5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid structure
547762-39-0 structure
Product Name:5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid
CAS No:547762-39-0
MF:C10H14N2O4
MW:226.229162693024
MDL:MFCD08437468
CID:3235528
PubChem ID:12066246
Update Time:2025-04-21

5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRROLE-2-CARBOXYLIC ACID, 5-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
    • 5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid
    • SB62523
    • CS-0372233
    • 5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylicacid
    • E86835
    • 547762-39-0
    • EN300-10829694
    • 5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylic acid
    • 5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid
    • QGC32913
    • MDL: MFCD08437468
    • Inchi: 1S/C10H14N2O4/c1-10(2,3)16-9(15)12-7-5-4-6(11-7)8(13)14/h4-5,11H,1-3H3,(H,12,15)(H,13,14)
    • InChI Key: HHGIJXGRHHGMPI-UHFFFAOYSA-N
    • SMILES: N1C(NC(OC(C)(C)C)=O)=CC=C1C(O)=O

Computed Properties

  • Exact Mass: 226.09535693Da
  • Monoisotopic Mass: 226.09535693Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 91.4Ų

5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid Pricemore >>

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